Cas no 1448122-81-3 (2-{[1-(2-fluorobenzenesulfonyl)piperidin-4-yl]oxy}pyridine)

• Product Name: 2-{[1-(2-fluorobenzenesulfonyl)piperidin-4-yl]oxy}pyridine
• CAS No: 1448122-81-3
• MF: C₁₆H₁₇FN₂O₃S
• MW: 336.381186246872
• CID: 5404205
• Update Time: 2025-05-19

2-{[1-(2-fluorobenzenesulfonyl)piperidin-4-yl]oxy}pyridine Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2-fluorophenyl)sulfonylpiperidin-4-yl]oxypyridine
• 2-{[1-(2-fluorobenzenesulfonyl)piperidin-4-yl]oxy}pyridine

• Inchi： 1S/C16H17FN2O3S/c17-14-5-1-2-6-15(14)23(20,21)19-11-8-13(9-12-19)22-16-7-3-4-10-18-16/h1-7,10,13H,8-9,11-12H2
• InChI Key： SPYVOZDPMDBVOC-UHFFFAOYSA-N
• SMILES： C1(OC2CCN(S(C3=CC=CC=C3F)(=O)=O)CC2)=NC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-{[1-(2-fluorobenzenesulfonyl)piperidin-4-yl]oxy}pyridine

Introduction to Compound with CAS No. 1448122-81-3 and Product Name: 2-{[1-(2-fluorobenzenesulfonyl)piperidin-4-yl]oxy}pyridine

The compound with the CAS number 1448122-81-3 and the product name 2-{[1-(2-fluorobenzenesulfonyl)piperidin-4-yl]oxy}pyridine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The molecular framework of this compound integrates several key pharmacophoric elements that contribute to its biological activity, making it a subject of intense study in contemporary medicinal chemistry.

At the core of this compound's structure lies a pyridine moiety, which is a well-documented pharmacophore in the development of various therapeutic agents. Pyridine derivatives are widely recognized for their role in modulating biological pathways, particularly in the context of central nervous system (CNS) disorders, cardiovascular diseases, and oncological conditions. The presence of the pyridine ring in this compound not only enhances its solubility and bioavailability but also provides a scaffold for further functionalization, enabling the design of more complex and potent derivatives.

The 2-fluorobenzenesulfonyl group attached to the piperidine ring is another critical feature that contributes to the compound's pharmacological profile. Fluorinated aromatic sulfonamides are known for their ability to enhance binding affinity and metabolic stability, which are crucial factors in drug design. The fluorobenzenesulfonyl moiety interacts with biological targets through hydrogen bonding and hydrophobic interactions, thereby influencing the compound's efficacy and selectivity. This group has been extensively studied in the development of kinase inhibitors, antiviral agents, and anti-inflammatory drugs, underscoring its importance in medicinal chemistry.

The piperidine ring itself is a versatile structural motif that is frequently incorporated into pharmaceutical compounds due to its ability to mimic natural amino acid residues. Piperidine derivatives are known for their favorable pharmacokinetic properties, including improved oral bioavailability and reduced toxicity. In this compound, the piperidine ring is linked to an oxygen atom that bridges to another pyridine ring, forming an ether linkage. This type of connectivity is commonly observed in biologically active molecules and has been shown to enhance binding stability to protein targets.

The overall structure of 2-{[1-(2-fluorobenzenesulfonyl)piperidin-4-yl]oxy}pyridine suggests potential applications in modulating neurotransmitter receptors and ion channels. Recent studies have highlighted the importance of pyridine-piperidine hybrids in the development of novel therapeutics for neurological disorders such as Parkinson's disease, Alzheimer's disease, and epilepsy. The unique combination of pharmacophoric elements in this compound makes it a promising candidate for further investigation in these areas.

Moreover, the presence of fluorine atoms in the molecule can influence its metabolic pathways and resistance profiles. Fluorinated compounds often exhibit enhanced binding affinity due to fluorine's ability to engage in strong dipole-dipole interactions with biological targets. This property has been leveraged in the development of antifungal agents, antibiotics, and anticancer drugs. The fluorobenzenesulfonyl group in this compound is likely to contribute to its selectivity by interacting with specific residues on target proteins, thereby minimizing off-target effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting experimental validation. Molecular docking studies have been particularly useful in understanding how different pharmacophoric groups interact with biological targets at the atomic level. In the case of 2-{[1-(2-fluorobenzenesulfonyl)piperidin-4-yl]oxy}pyridine, computational models have suggested potential binding sites on enzymes such as kinases and transporters. These predictions provide valuable insights into optimizing the compound's structure for improved efficacy.

In addition to computational studies, experimental approaches such as X-ray crystallography have been employed to elucidate the three-dimensional structure of protein-ligand complexes. These structural insights have been instrumental in guiding medicinal chemists toward designing more potent and selective inhibitors. The crystal structures obtained from such studies have revealed how the various functional groups in this compound interact with their target proteins, providing a detailed understanding of its mechanism of action.

The synthesis of 2-{[1-(2-fluorobenzenesulfonyl)piperidin-4-yl]oxy}pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been utilized to construct the complex molecular framework efficiently. These methods not only improve reaction efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent pharmaceutical standards.

The potential therapeutic applications of this compound are further supported by preclinical studies that have demonstrated its efficacy in animal models. These studies have shown that derivatives similar to 2-{[1-(2-fluorobenzenesulfonyl)piperidin-4-yl]oxy}pyridine can modulate neurotransmitter release and receptor activity effectively. Such findings are encouraging for future clinical trials aimed at evaluating their safety and efficacy in human patients.

As research continues to uncover new biological targets and mechanisms underlying various diseases, compounds like 1448122-81-3 will play an increasingly important role in drug discovery efforts. The integration of innovative chemical scaffolds with well-documented pharmacophoric elements offers a promising approach to developing next-generation therapeutics that address unmet medical needs. The unique structural features of this compound make it a valuable tool for exploring new treatment strategies across multiple therapeutic areas.